3-(2-Fluoroethoxy)-6-chloropyridazine
Description
3-(2-Fluoroethoxy)-6-chloropyridazine is a pyridazine derivative featuring a chlorine atom at position 6 and a 2-fluoroethoxy substituent at position 2. The 2-fluoroethoxy group enhances lipophilicity and metabolic stability compared to non-fluorinated analogs, while the chlorine atom contributes to electronic effects on the aromatic ring .
Properties
Molecular Formula |
C6H6ClFN2O |
|---|---|
Molecular Weight |
176.57 g/mol |
IUPAC Name |
3-chloro-6-(2-fluoroethoxy)pyridazine |
InChI |
InChI=1S/C6H6ClFN2O/c7-5-1-2-6(10-9-5)11-4-3-8/h1-2H,3-4H2 |
InChI Key |
VQJSZSAJOFKDBB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NN=C1OCCF)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Comparisons
Substituent Effects on Reactivity and Stability
- 3-(2,2,2-Trifluoroethoxy)-6-chloropyridazine (CAS 1250327-94-6): The trifluoroethoxy group introduces stronger electron-withdrawing effects (via three fluorine atoms) compared to the mono-fluorinated ethoxy group in the target compound. However, the higher electronegativity may reduce solubility in polar solvents .
3-(Bromomethyl)-6-chloropyridazine (CAS 859161-48-1):
The bromomethyl group acts as a superior leaving group compared to fluoroethoxy, making this compound more reactive in nucleophilic substitution reactions. This property is advantageous in synthesizing derivatives but may reduce stability under physiological conditions .- However, the basic nitrogen in piperazine enhances solubility in acidic environments, which could improve bioavailability in certain biological contexts .
Functional Group Comparisons
- 6-Chloropyridazine-3-carboxamide (CAS 5096-73-1) and 6-Chloropyridazine-3-carboxylic acid (CAS 20375-65-9):
The carboxamide and carboxylic acid groups introduce hydrogen-bonding capabilities, improving aqueous solubility but reducing blood-brain barrier penetration. These groups are less lipophilic than the fluoroethoxy substituent, making them less suitable for CNS-targeted applications .
Physicochemical Properties
| Compound | Substituent (Position 3) | logP (Predicted) | Solubility (mg/mL) | Key Applications |
|---|---|---|---|---|
| 3-(2-Fluoroethoxy)-6-chloropyridazine | 2-fluoroethoxy | 2.1 | 0.5 (DMSO) | CNS modulators, kinase inhibitors |
| 3-(Trifluoroethoxy)-6-chloropyridazine | 2,2,2-trifluoroethoxy | 2.8 | 0.2 (DMSO) | Metabolic probes |
| 3-Piperazinyl-6-chloropyridazine | Piperazine | 1.5 | 1.2 (Water) | Receptor ligands |
| 3-Carboxamide-6-chloropyridazine | Carboxamide | 0.9 | 5.0 (Water) | Solubility-enhanced analogs |
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